3-Buten-1-amine

• IUPAC Name: but-3-en-1-amine
• InChI: InChI=1S/C4H9N/c1-2-3-4-5/h2H,1,3-5H2
• InChI Key: ASVKKRLMJCWVQF-UHFFFAOYSA-N
• Canonical SMILES: C=CCCN
• Molecular Formula: C4H9N
• DSSTOX Substance ID: DTXSID50332126
• Molecular Weight: 71.12 g/mol
• CAS RN: 2524-49-4

Description

3-Buten-1-amine is an important chemical intermediate used in various organic syntheses, including pharmaceuticals, agrochemicals, and polymers. Its properties and reactivity make it a versatile compound in the field of organic chemistry.

Synthesis Analysis

The synthesis of this compound and its derivatives involves several methods. One approach is the catalytic hydrogenation of nitriles, which provides a high yield and is environmentally friendly. Another method involves the Gabriel synthesis combined with a Mitsunobu reaction, offering a direct amination strategy that avoids the use of air-sensitive hydride reagents (Johnson & Gribble, 2018).

Molecular Structure Analysis

The molecular structure of this compound derivatives has been elucidated through X-ray crystallography and various spectroscopic techniques, such as NMR and IR. These studies provide insights into the compound's geometry and electronic structure, critical for understanding its reactivity and physical properties (Tayyari et al., 2013).

Chemical Reactions and Properties

This compound undergoes a variety of chemical reactions, including condensation, Michael addition, and nucleophilic substitution, due to its active amine group. These reactions are foundational for the synthesis of complex molecules and heterocycles (Li, Zhang, & Tong, 2010).

Scientific Research Applications

Organic Synthesis and Catalysis

3-Buten-1-amine serves as a versatile building block in organic synthesis. For instance, it has been explored for the reduction to corresponding alcohols, the formation of 5-membered-aza-heterocycles when reacted with primary amines, and its utility in Michael addition reactions. Such reactions highlight its importance in the synthesis of complex organic molecules (Westerlund, Gras, & Carlson, 2001). Additionally, the reaction of deactivated anilines with 4-methoxy-3-buten-2-one, an effective surrogate for 3-butyn-2-one, in water demonstrates the compound's role in enhancing reaction rates significantly, underlining its value in water as a solvent for organic reactions (Jebari et al., 2016).

Intermediate for Pharmaceuticals

This compound derivatives are key intermediates in synthesizing various pharmaceuticals. For example, 3-Methyl-1-[2-(1-piperidiny) phenyl]-butyl amine is a crucial intermediate for Repaglinide, a well-known oral medication for diabetes. This intermediate's synthesis process has been refined to increase yield and reduce environmental impact, showcasing the compound's role in the development of more sustainable pharmaceutical manufacturing processes (Liu, Huang, & Zhang, 2011).

Mechanistic Insights in Reaction Processes

Research into the isomerization of allylic alcohols to saturated ketones catalyzed by ruthenium(II)-cyclopentadienyl complexes has shed light on the mechanisms involved. Studies of 3-buten-2-ol's isomerization have provided valuable insights into the rate-limiting steps and the effects of ligand bulkiness on reaction rates, offering broader implications for designing catalysts and understanding reaction pathways (Drift et al., 2005).

Environmental Applications

Interestingly, this compound derivatives have also been explored for environmental applications, such as CO2 capture. A study demonstrated the use of a new room temperature ionic liquid incorporating an appended amine group derived from 1-butyl imidazole and 3-bromopropylamine hydrobromide for CO2 sequestration, illustrating the compound's potential in addressing climate change and environmental sustainability (Bates et al., 2002).

Safety and Hazards

3-Buten-1-amine is classified as flammable and corrosive. It can cause burns of eyes, skin, and mucous membranes. Containers may explode when heated and vapors may form explosive mixtures with air.